3-(Cyclopentyloxy)pyrazine-2-carbonitrile
Description
Scientific Research Applications
Pharmaceuticals: Antimicrobial and Anti-inflammatory Agents
The pyrrolopyrazine scaffold, which includes “3-(Cyclopentyloxy)pyrazine-2-carbonitrile”, is known for its wide range of biological activities. Compounds with this structure have been shown to exhibit antimicrobial and anti-inflammatory properties . This makes them valuable for the development of new pharmaceuticals aimed at treating infections and inflammation-related conditions.
Antiviral Research
Derivatives of pyrrolopyrazine have also been reported to possess antiviral activities . This application is particularly relevant in the context of emerging viral diseases, where new antiviral compounds are constantly needed.
Antifungal Applications
In addition to their antibacterial properties, these compounds have shown potential as antifungal agents . This could lead to the development of new treatments for fungal infections, which are a significant concern in both medical and agricultural settings.
Antioxidant Development
The antioxidant properties of pyrrolopyrazine derivatives make them candidates for inclusion in treatments aimed at combating oxidative stress . Oxidative stress is implicated in various chronic diseases, including neurodegenerative disorders and cancer.
Antitumor and Kinase Inhibitory Activities
Pyrrolopyrazine derivatives have exhibited antitumor activities and have been used as kinase inhibitors . Kinase inhibition is a crucial strategy in targeted cancer therapies, as it can interfere with the signaling pathways that promote tumor growth and survival.
Drug Discovery and Development
The structure of “3-(Cyclopentyloxy)pyrazine-2-carbonitrile” is an attractive scaffold for drug discovery research due to its nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring . This structural feature is associated with a variety of biological activities, making it a versatile starting point for the synthesis of new therapeutic agents.
properties
IUPAC Name |
3-cyclopentyloxypyrazine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c11-7-9-10(13-6-5-12-9)14-8-3-1-2-4-8/h5-6,8H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWNMJYZDOMJULU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=NC=CN=C2C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cyclopentyloxy)pyrazine-2-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,5-dichloro-N-[(2-methoxyphenyl)methyl]aniline](/img/structure/B2865413.png)
![2-(benzylthio)-1-((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)ethanone](/img/structure/B2865417.png)
![2-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide](/img/structure/B2865418.png)
![3-butyl-8-(4-methoxyphenyl)-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione](/img/structure/B2865422.png)
![3-(1-(pyridin-3-ylsulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B2865429.png)
![ethyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate](/img/structure/B2865436.png)